Cas no 714195-06-9 (Cyclopentanecarboxylicacid, 3-amino-, methyl ester, (1R,3R)-)

Cyclopentanecarboxylicacid, 3-amino-, methyl ester, (1R,3R)- structure
714195-06-9 structure
Product Name:Cyclopentanecarboxylicacid, 3-amino-, methyl ester, (1R,3R)-
CAS No:714195-06-9
MF:C7H13NO2
MW:143.183622121811
CID:558089
PubChem ID:45089123
Update Time:2025-04-19

Cyclopentanecarboxylicacid, 3-amino-, methyl ester, (1R,3R)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylicacid, 3-amino-, methyl ester, (1R,3R)-
    • Methyl(1R,3R)-3-aminocyclopentanecarboxylate
    • Cyclopentanecarboxylic acid, 3-amino-, methyl ester, (1R,3R)- (9CI)
    • Methyltrans-3-aminocyclopentane-1-carboxylate
    • P20282
    • SCHEMBL1684959
    • methyl (1r,3r)-3-aminocyclopentanecarboxylate
    • 714195-06-9
    • rel-(1R,3R)-Methyl 3-aminocyclopentanecarboxylate
    • CS-0184608
    • Methyl trans-3-aminocyclopentane-1-carboxylate
    • trans-methyl 3-aminocyclopentane-1-carboxylate
    • CS-0368641
    • (1R,3R)-Methyl 3-aminocyclopentanecarboxylate
    • METHYL (1R,3R)-3-AMINOCYCLOPENTANE-1-CARBOXYLATE
    • 733726-58-4
    • Inchi: 1S/C7H13NO2/c1-10-7(9)5-2-3-6(8)4-5/h5-6H,2-4,8H2,1H3/t5-,6-/m1/s1
    • InChI Key: MLVGJFMHFIQWQZ-PHDIDXHHSA-N
    • SMILES: O(C)C([C@@H]1CC[C@H](C1)N)=O

Computed Properties

  • Exact Mass: 143.094628657g/mol
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 52.3Ų
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